1,6,12,17-Tetraphenylcyclodocosane

• CAS No.: 61571-66-2
• Molecular Formula: C46H60
• Molecular Weight: 613.0 g/mol
• IUPAC Name: 1,6,12,17-tetraphenylcyclodocosane
• InChI: InChI=1S/C46H60/c1-7-23-39(24-8-1)43-31-15-5-16-32-45(41-27-11-3-12-28-41)37-21-22-38-46(42-29-13-4-14-30-42)34-18-6-17-33-44(36-20-19-35-43)40-25-9-2-10-26-40/h1-4,7-14,23-30,43-46H,5-6,15-22,31-38H2
• InChI Key: AKBXIUKQYLJEEW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CCCCC(CCCCCC(CCCCC(CC1)C2=CC=CC=C2)C3=CC=CC=C3)C4=CC=CC=C4)C5=CC=CC=C5

Description

1,6,12,17-Tetraphenylcyclodocosane is a macrocyclic compound featuring a 22-membered cyclodocosane ring substituted with four phenyl groups at the 1, 6, 12, and 17 positions. The phenyl substituents are expected to confer hydrophobicity, rigidity, and π-π stacking capabilities, distinguishing it from sulfur- or oxygen-containing cyclodocosane derivatives .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,6,12,17-Tetraphenylcyclodocosane typically involves multi-step organic reactions. One common method includes the cyclization of a suitable precursor followed by the introduction of phenyl groups through Friedel-Crafts alkylation. The reaction conditions often require the use of strong acids like aluminum chloride (AlCl3) as a catalyst and an inert atmosphere to prevent unwanted side reactions.

Industrial Production Methods

Industrial production of 1,6,12,17-Tetraphenylcyclodocosane may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and advanced purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

1,6,12,17-Tetraphenylcyclodocosane can undergo various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).

Substitution: Electrophilic aromatic substitution can occur on the phenyl rings, using reagents like bromine (Br2) or nitric acid (HNO3).

Common Reagents and Conditions

Oxidation: KMnO4 in acidic or basic medium.

Reduction: LiAlH4 in anhydrous ether.

Substitution: Br2 in the presence of a catalyst like iron (Fe).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield phenyl-substituted carboxylic acids, while reduction could produce phenyl-substituted alkanes.

Scientific Research Applications

1,6,12,17-Tetraphenylcyclodocosane has several applications in scientific research:

Chemistry: Used as a model compound to study the effects of phenyl substitution on cycloalkane stability and reactivity.

Biology: Investigated for its potential interactions with biological macromolecules.

Medicine: Explored for its potential use in drug delivery systems due to its unique structural properties.

Industry: Utilized in the development of advanced materials with specific electronic or mechanical properties.

Mechanism of Action

The mechanism by which 1,6,12,17-Tetraphenylcyclodocosane exerts its effects is largely dependent on its interaction with other molecules. The phenyl groups can participate in π-π interactions, while the cyclodocosane backbone provides structural rigidity. These interactions can influence the compound’s behavior in various chemical and biological systems.

Comparison with Similar Compounds

Structural and Electronic Properties

Compound Name	Substituents	Key Interactions	Molecular Formula (Example)
1,6,12,17-Tetraphenylcyclodocosane	Phenyl groups	π-π stacking, van der Waals	C₃₄H₃₂ (inferred)
1,6,12,17-Tetrathia-cyclodocosane	Sulfur atoms	Repulsive S---S interactions	C₁₄H₂₀S₈ (analog)
1,6,12,17-Tetraoxacyclodocosane	Oxygen atoms	Hydrogen bonding	C₁₄H₂₀O₄ (analog)
1,6,12,17-Tetraazacyclodocosane	Nitrogen atoms	Metal coordination	C₁₈H₂₈N₄ (analog)

• Tetraphenylcyclodocosane : The bulky phenyl groups likely enhance steric hindrance and rigidity compared to smaller substituents like sulfur or oxygen. π-π interactions between phenyl rings could stabilize crystalline structures, contrasting with sulfur-containing analogs where S---S interactions are repulsive .
• Tetrathia- and Tetraoxa-cyclodocosane : Sulfur and oxygen atoms participate in weaker interactions (e.g., S---HC bonding in sulfur derivatives , hydrogen bonding in oxygen derivatives ). These compounds exhibit lower hydrophobicity than the phenyl-substituted analog.

Physical Properties

Property	Tetraphenylcyclodocosane (Inferred)	Tetrathia-cyclodocosane	Tetraoxa-cyclodocosane
Solubility	Low (hydrophobic)	Moderate (polar S atoms)	Moderate (polar O atoms)
Melting Point	High (π-π stacking)	Lower (weak S---S interactions)	Variable (H-bonding)
Thermal Stability	High (rigid structure)	Moderate	Moderate

Research Findings and Contrasts

S---S vs. π-π Interactions : Theoretical studies on 1,6,12,17-Tetrathia-cyclodocosane reveal repulsive S---S interactions (<1 kcal/mol), whereas phenyl substituents in Tetraphenylcyclodocosane likely promote attractive π-π stacking (>5 kcal/mol typical for benzene dimers) .

Photoreactivity : Tetraoxa-cyclodocosane derivatives exhibit photopolymerization under UV light, a property absent in sulfur- or phenyl-substituted analogs due to electronic differences .

The phenyl-substituted variant may instead find use in materials science .